Cas no 19282-45-2 (ethyl 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• CAS No: 19282-45-2
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• MDL: MFCD06662278
• CID: 1082939
• PubChem ID: 12231497
• Update Time: 2025-05-24

ethyl 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylate
• ETHYL 4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLATE
• 2-Ethoxycarbonyl-4,5,6,7-tetrahydrobenzo<b>thiophen
• 4,5,6,7-tetrahydro-benzo[b]thiophene-2-carboxylic acid ethyl ester
• SBB005657
• TIMTEC-BB SBB005657
• ethyl 4.5.6.7-tetrahydrobenzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester
• MFCD06662278
• 19282-45-2
• SCHEMBL20329146
• CS-0314213
• STK505557
• AM807445
• DS-14145
• DTXSID00481557
• DB-351528
• A849211
• ethyl4,5,6,7-tetrahydrobenzo[b] thiophene-2-carboxylate
• Ethyl4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylate
• AKOS000321498
• ethyl 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate

• MDL： MFCD06662278
• Inchi： 1S/C11H14O2S/c1-2-13-11(12)10-7-8-5-3-4-6-9(8)14-10/h7H,2-6H2,1H3
• InChI Key： BNSTWYGMSUJOFU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 210.07100
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 38 ºC
• Boiling Point: 346.7℃/760mmHg
• Refractive Index: 1.5376 (20 ºC)
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• PSA: 54.54000
• LogP: 2.80360

ethyl 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate

Recent Advances in the Study of Ethyl 4,5,6,7-Tetrahydro-1-Benzothiophene-2-Carboxylate (CAS: 19282-45-2)

Ethyl 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate (CAS: 19282-45-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of various pharmacologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most notable advancements in the study of ethyl 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate is its role in the synthesis of novel heterocyclic compounds. Researchers have successfully utilized this compound as a building block for the development of thiophene-based derivatives, which exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound's unique structural features make it a versatile scaffold for drug design.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a precursor for the synthesis of kinase inhibitors. The study demonstrated that modifications to the ethyl ester group and the tetrahydrobenzothiophene core could lead to enhanced binding affinity and selectivity for specific kinase targets. These findings open new avenues for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

Another area of research has focused on the compound's pharmacokinetic properties. A 2023 study in the European Journal of Pharmaceutical Sciences evaluated the bioavailability and metabolic stability of ethyl 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate in preclinical models. The results indicated that the compound exhibits favorable absorption and distribution profiles, making it a promising candidate for further drug development.

Furthermore, recent computational studies have employed molecular docking and dynamics simulations to explore the compound's interactions with various biological targets. These in silico approaches have provided valuable insights into the structural determinants of its activity, facilitating the rational design of more potent and selective derivatives.

In conclusion, ethyl 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate (CAS: 19282-45-2) continues to be a compound of great interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate, combined with its promising biological activities, underscores its potential for the development of new therapeutic agents. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery.